Cas no 1806856-94-9 (Ethyl 2-cyano-3-(difluoromethyl)-4-methoxypyridine-5-carboxylate)

• Product Name: Ethyl 2-cyano-3-(difluoromethyl)-4-methoxypyridine-5-carboxylate
• CAS No: 1806856-94-9
• MF: C₁₁H₁₀F₂N₂O₃
• MW: 256.205509662628
• CID: 4807157
• Update Time: 2025-10-17

Ethyl 2-cyano-3-(difluoromethyl)-4-methoxypyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-3-(difluoromethyl)-4-methoxypyridine-5-carboxylate

• Inchi： 1S/C11H10F2N2O3/c1-3-18-11(16)6-5-15-7(4-14)8(10(12)13)9(6)17-2/h5,10H,3H2,1-2H3
• InChI Key： VMSRYHAYCLADJA-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=NC=C(C(=O)OCC)C=1OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 342
• XLogP3: 1.7
• Topological Polar Surface Area: 72.2

Additional information on Ethyl 2-cyano-3-(difluoromethyl)-4-methoxypyridine-5-carboxylate

Ethyl 2-cyano-3-(difluoromethyl)-4-methoxypyridine-5-carboxylate (CAS No. 1806856-94-9): An Overview of a Promising Compound in Modern Chemistry

Ethyl 2-cyano-3-(difluoromethyl)-4-methoxypyridine-5-carboxylate (CAS No. 1806856-94-9) is a complex organic compound that has garnered significant attention in the fields of chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various areas, including agrochemicals and medicinal chemistry. This article aims to provide a comprehensive overview of the compound, delving into its chemical properties, synthesis methods, and recent research developments.

Chemical Structure and Properties

Ethyl 2-cyano-3-(difluoromethyl)-4-methoxypyridine-5-carboxylate is a derivative of pyridine, a six-membered heterocyclic aromatic compound. The presence of a cyano group (-CN), a difluoromethyl group (-CF₂H), and a methoxy group (-OCH₃) on the pyridine ring imparts unique chemical and physical properties to the molecule. These functional groups contribute to the compound's stability, reactivity, and solubility characteristics.

The cyano group is known for its strong electron-withdrawing effect, which can influence the electronic distribution within the molecule. The difluoromethyl group adds fluorine atoms, enhancing the compound's lipophilicity and metabolic stability. The methoxy group, on the other hand, increases the molecule's polarity and can affect its interaction with biological targets.

Synthesis Methods

The synthesis of Ethyl 2-cyano-3-(difluoromethyl)-4-methoxypyridine-5-carboxylate involves several steps, each requiring precise control over reaction conditions to ensure high yield and purity. One common approach is to start with a suitable pyridine derivative and introduce the desired functional groups through a series of chemical transformations.

A typical synthetic route might involve the following steps:

• Nucleophilic Substitution: Introducing the methoxy group onto the pyridine ring via nucleophilic substitution reactions.
• Cyanation: Adding the cyano group using cyanide sources such as potassium cyanide or trimethylsilyl cyanide (TMSCN).
• Difluoromethylation: Incorporating the difluoromethyl group through reactions with difluorocarbene sources like diethylaminosulfur trifluoride (DAST) or bis(2-methoxyethyl)aminosulfur trifluoride (Deoxofluor).
• Esterification: Forming the ethyl ester by reacting with ethanol in the presence of an acid catalyst.

Each step in this synthetic pathway requires careful optimization to achieve optimal yields and minimize side reactions. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been explored to improve efficiency and scalability.

Applications in Agrochemicals

Ethyl 2-cyano-3-(difluoromethyl)-4-methoxypyridine-5-carboxylate has shown promise as an active ingredient in agrochemical formulations. Its unique structure confers properties that make it effective against various plant pests and diseases. Recent studies have demonstrated its efficacy as an insecticide, fungicide, and herbicide.

Insecticidal activity: The compound has been found to exhibit potent insecticidal activity against a range of agricultural pests, including aphids, whiteflies, and thrips. Its mode of action involves disrupting key physiological processes in insects, leading to their demise.

Fungicidal activity: Research has also shown that Ethyl 2-cyano-3-(difluoromethyl)-4-methoxypyridine-5-carboxylate possesses fungicidal properties, making it effective against fungal pathogens that affect crops. Its ability to inhibit fungal growth can help reduce crop losses due to diseases.

Herbicidal activity: Preliminary studies suggest that the compound may have herbicidal potential, although further research is needed to fully understand its mechanism of action in this context.

Mechanisms of Action

The biological activity of Ethyl 2-cyano-3-(difluoromethyl)-4-methoxypyridine-5-carboxylate is attributed to its ability to interact with specific targets within pests and pathogens. The cyano group and difluoromethyl group play crucial roles in these interactions by modulating binding affinities and selectivity.

In insecticidal applications, the compound likely targets key enzymes or receptors involved in insect metabolism or nervous system function. For example, it may inhibit acetylcholinesterase (AChE), an enzyme critical for neurotransmitter breakdown in insects. This inhibition can lead to paralysis and death of the insect.

In fungicidal applications, the compound may interfere with essential fungal enzymes or disrupt cell wall synthesis. Its lipophilic nature allows it to penetrate fungal cells more effectively, enhancing its antifungal activity.

Safety and Environmental Impact...........................